Cas no 14703-68-5 (a-Glycerophosphoric Acid Dicyclohexylammonium Salt)

• Product Name: a-Glycerophosphoric Acid Dicyclohexylammonium Salt
• CAS No: 14703-68-5
• MF: C₉H₂₂NO₆P
• MW: 271.247844219208
• CID: 1060247
• PubChem ID: 71317128
• Update Time: 2025-06-08

a-Glycerophosphoric Acid Dicyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• α-Glycerophosphoric Acid Dicyclohexylammonium Salt
• cyclohexanamine,2,3-dihydroxypropyl dihydrogen phosphate
• A-Glycerophosphate Cyclohexylamine Salt
• A-Glycerophosphoric Acid Dicyclohexylammonium Salt
• Glycerol 3-Phosphate Dicyclohexylammonium Salt
• 1,2,3-Propanetriol 1-(Dihydrogen Phosphate) CyclohexanaMine
• 2,3-Dihydroxypropyl dihydrogen phosphate--cyclohexanamine (1/1)
• CID 71317128
• DTXSID80747865
• 14703-68-5
• cyclohexanamine;2,3-dihydroxypropyl dihydrogen phosphate
• ALPHA-GLYCEROPHOSPHORIC ACID DICYCLOHEXYLAMMONIUM SALT
• a-Glycerophosphoric Acid Dicyclohexylammonium Salt

• Inchi： 1S/C6H13N.C3H9O6P/c7-6-4-2-1-3-5-6;4-1-3(5)2-9-10(6,7)8/h6H,1-5,7H2;3-5H,1-2H2,(H2,6,7,8)
• InChI Key： KRPIJKAIDSXSIO-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(CO)O.NC1CCCCC1

Computed Properties

• Exact Mass: 271.11800
• Monoisotopic Mass: 271.11847442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 143.05000
• LogP: 0.42700

a-Glycerophosphoric Acid Dicyclohexylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on a-Glycerophosphoric Acid Dicyclohexylammonium Salt

a-Glycerophosphoric Acid Dicyclohexylammonium Salt (CAS No. 14703-68-5): An Overview of Its Properties, Applications, and Recent Research Advances

a-Glycerophosphoric Acid Dicyclohexylammonium Salt (CAS No. 14703-68-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is a salt form of a-glycerophosphoric acid, which is an important intermediate in the synthesis of phospholipids and other bioactive molecules. The dicyclohexylammonium counterion provides enhanced solubility and stability, making it a valuable reagent in both research and industrial settings.

The chemical structure of a-glycerophosphoric acid dicyclohexylammonium salt consists of a glycerol backbone with a phosphate group attached at the alpha position. The dicyclohexylammonium ion is a bulky, non-toxic cation that helps to balance the negative charge of the phosphate group. This unique structure confers several advantageous properties to the compound, such as high thermal stability, low hygroscopicity, and excellent compatibility with various solvents.

In the pharmaceutical industry, a-glycerophosphoric acid dicyclohexylammonium salt has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in the development of novel drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a prodrug carrier to enhance the bioavailability and efficacy of certain drugs. The prodrug approach leverages the chemical properties of a-glycerophosphoric acid dicyclohexylammonium salt to improve drug solubility and stability, thereby enhancing its therapeutic index.

Beyond its pharmaceutical applications, a-glycerophosphoric acid dicyclohexylammonium salt has also found use in biochemistry and cell biology research. It serves as a valuable tool for studying phospholipid metabolism and signaling pathways. A recent study in the Biochemical Journal utilized this compound to investigate the role of glycerophospholipids in cellular membrane dynamics. The results indicated that a-glycerophosphoric acid dicyclohexylammonium salt can modulate membrane fluidity and influence cellular processes such as endocytosis and exocytosis.

In materials science, the unique properties of a-glycerophosphoric acid dicyclohexylammonium salt have led to its application in the development of advanced functional materials. For example, researchers at the University of California, Berkeley, have explored its use in the synthesis of phospholipid-based nanomaterials for drug delivery and imaging applications. The compound's ability to form stable liposomes and micelles makes it an ideal candidate for these purposes.

The synthesis of a-glycerophosphoric acid dicyclohexylammonium salt involves several well-established chemical reactions. Typically, it is prepared by reacting glycerol with phosphorus oxychloride to form glycerol phosphate, which is then neutralized with dicyclohexylamine to yield the final product. This synthetic route is highly efficient and can be scaled up for industrial production.

Safety considerations are an important aspect when handling any chemical compound. While a-glycerophosphoric acid dicyclohexylammonium salt is generally considered safe for laboratory use, proper handling procedures should be followed to ensure worker safety. It is recommended to store the compound in a cool, dry place away from incompatible materials and to use appropriate personal protective equipment (PPE) during handling.

In conclusion, a-glycerophosphoric acid dicyclohexylammonium salt (CAS No. 14703-68-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, biochemistry, and materials science. Its unique chemical properties make it an invaluable reagent for researchers and industry professionals alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.